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Compound of Interest

Compound Name: Tmppaa

Cat. No.: B1682968 Get Quote

Initial investigations into the applications of "TMPPA" in the field of asymmetric synthesis have

revealed a significant ambiguity surrounding this acronym. Extensive searches of chemical

databases and scholarly articles have not identified a widely recognized chiral ligand, catalyst,

or reagent with this designation used for enantioselective transformations. The evidence

suggests that "TMPPA" may represent a niche or proprietary compound, an internal laboratory

code, or a potential typographical error.

The search for "TMPPA" has yielded references to compounds with this acronym in other

scientific contexts, none of which are related to asymmetric catalysis. These include:

Bis(2,2,4-trimethylpentyl) phosphinic acid: This compound has been documented for its use

in the synthesis of nanocrystals.

Tris{4-[2-(2-methoxyethoxy)ethoxy]phenyl}amine and Tris[4-(diethylaminophenyl]amine:

These molecules have been investigated as redox catalysts in the development of lithium-

oxygen (Li-O₂) batteries.

A cobalt complex, [Co(3,4-tmppa)]⁴⁺, has been studied for its interaction with DNA. However,

the full chemical name of the "tmppa" ligand in this complex was not specified in the

available literature, and no connection to asymmetric synthesis was established.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 2 Tech Support

https://www.benchchem.com/product/b1682968?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Based on the comprehensive search, there is no readily available scientific literature detailing

the use of a compound abbreviated as "TMPPA" for applications in asymmetric synthesis.

Therefore, it is not possible to provide detailed Application Notes, Protocols, quantitative data,

or diagrams as requested for this topic.

To proceed with a detailed analysis as per the user's request, clarification on the full chemical

name or the structure of the molecule referred to as "TMPPA" is necessary. Without this crucial

information, any attempt to generate the requested content would be speculative and lack the

required scientific accuracy and detail for the target audience of researchers, scientists, and

drug development professionals.

To cite this document: BenchChem. [Unraveling "TMPPA": An Inquiry into a Seemingly Novel
Acronym in Asymmetric Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682968#applications-of-tmppa-in-asymmetric-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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